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Compound of Interest

Compound Name: GSK2194069

Cat. No.: B607780 Get Quote

Essential Safety and Disposal Information for Researchers

GSK2194069 is a potent and selective inhibitor of the β-ketoacyl reductase (KR) activity of

human fatty acid synthase (hFAS).[1][2][3] It is widely used in cancer research to study the

effects of inhibiting de novo fatty acid synthesis.[1][2][4][5] While effective in its biological

action, understanding the proper disposal procedures is crucial for maintaining a safe and

compliant laboratory environment.

According to information from Merck Millipore, GSK2194069 is not classified as a hazardous

substance under Regulation (EC) No. 1907/2006 (REACH).[6] Consequently, a formal safety

data sheet (SDS) is not required, and the compound is not considered to contain hazardous

ingredients.[6] However, it is imperative to follow standard laboratory safety protocols and

institutional guidelines for the disposal of all chemical waste.

Summary of Key Compound Data
For ease of reference, the following table summarizes key quantitative data for GSK2194069.
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Property Value

Molecular Weight 428.48 g/mol [3]

CAS Number 1332331-08-4[3][7][8]

Empirical Formula C₂₅H₂₄N₄O₃

IC₅₀ (hFASN) 7.7 nM[3][9][10]

EC₅₀ (A549 cells) 15 nM[3]

Solubility in DMSO ≥ 2.5 mg/mL (5.83 mM)[9]

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the proper disposal of

GSK2194069 in solid form and in solution. This protocol is based on general best practices for

non-hazardous chemical waste and should be adapted to comply with your institution's specific

environmental health and safety (EHS) guidelines.

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including safety glasses, a lab coat, and nitrile

gloves, when handling GSK2194069, regardless of its form.

2. Disposal of Unused Solid (Neat) Compound:

Step 1: Collect any unused or waste GSK2194069 solid in a clearly labeled, sealed

container. The label should include the full chemical name ("GSK2194069") and the text

"Non-Hazardous Waste for Chemical Disposal."

Step 2: Do not mix with other chemical waste unless explicitly permitted by your institution's

EHS office.

Step 3: Transfer the sealed container to your laboratory's designated area for non-hazardous

chemical waste pickup.

3. Disposal of GSK2194069 Solutions (e.g., in DMSO):
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Step 1: Collect all waste solutions containing GSK2194069 in a dedicated, leak-proof, and

chemically compatible waste container (e.g., a high-density polyethylene bottle).

Step 2: The waste container must be clearly labeled with the full names of all constituents,

including the solvent (e.g., "GSK2194069 in DMSO") and their approximate concentrations

or percentages.

Step 3: Keep the waste container sealed when not in use and store it in a designated

secondary containment bin within a well-ventilated area.

Step 4: Once the container is full, arrange for its disposal through your institution's

hazardous waste management program. Note: While GSK2194069 itself is not classified as

hazardous, the solvent (e.g., DMSO) may be, and therefore the entire solution must be

treated as hazardous waste.

4. Decontamination of Glassware and Equipment:

Step 1: Rinse any glassware or equipment that has come into contact with GSK2194069
with an appropriate solvent (e.g., ethanol or acetone) to remove any residue.

Step 2: Collect the initial rinsate in the designated hazardous waste container for

GSK2194069 solutions.

Step 3: After the initial rinse, wash the glassware and equipment with soap and water as per

standard laboratory procedure.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

GSK2194069.
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Caption: Workflow for the disposal of GSK2194069.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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